N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide

• IUPAC Name: N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C22H19ClN2O3/c23-17-10-12-18(13-11-17)28-15-21(26)25-20-9-5-4-8-19(20)22(27)24-14-16-6-2-1-3-7-16/h1-13H,14-15H2,(H,24,27)(H,25,26)
• InChI Key: KXEQKTKBBGTDBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol

Description

N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a benzyl group, a chlorophenoxy group, and an acetylamino group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide typically involves the following steps:

Formation of the Chlorophenoxyacetyl Intermediate: The reaction begins with the chlorination of phenol to form 4-chlorophenol. This is followed by the reaction of 4-chlorophenol with chloroacetic acid to produce 4-chlorophenoxyacetic acid.

Acetylation: The 4-chlorophenoxyacetic acid is then acetylated using acetic anhydride to form 4-chlorophenoxyacetyl chloride.

Amidation: The 4-chlorophenoxyacetyl chloride is reacted with benzylamine to form this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or phenoxy derivatives.

Scientific Research Applications

N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• **N-benzyl-2-[(2,4-dichlorophenoxy)acetyl]amino]benzamide
• **N-benzyl-2-[(2-methylphenoxy)acetyl]amino]benzamide
• **N-benzyl-2-[(3,4-dimethoxyphenyl)acetyl]amino]benzamide

Uniqueness

N-benzyl-2-[[2-(4-chlorophenoxy)acetyl]amino]benzamide is unique due to the presence of the 4-chlorophenoxy group, which imparts specific chemical and biological properties